3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone

• IUPAC Name: 6-[(2E)-2-[(3-bromophenyl)methylidene]hydrazinyl]-2H-1,2,4-triazine-3,5-dione
• InChI: InChI=1S/C10H8BrN5O2/c11-7-3-1-2-6(4-7)5-12-14-8-9(17)13-10(18)16-15-8/h1-5H,(H,14,15)(H2,13,16,17,18)/b12-5+
• InChI Key: SQIALOHHFNJPHU-LFYBBSHMSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C=NNC2=NNC(=O)NC2=O
• Isomeric SMILES: C1=CC(=CC(=C1)Br)/C=N/NC2=NNC(=O)NC2=O
• Molecular Formula: C10H8BrN5O2
• Molecular Weight: 310.11 g/mol

Description

3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone, also known as BBAT, is a chemical compound that has been extensively studied for its potential applications in scientific research. BBAT is a hydrazone derivative that has a unique chemical structure, making it an interesting target for synthesis and investigation.

Mechanism of Action

The mechanism of action of 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone is not fully understood, but it is believed to involve the inhibition of cellular processes involved in cancer cell growth. 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone has been shown to induce apoptosis in cancer cells, which is a programmed cell death process that is important for the regulation of cell growth and development.
Biochemical and Physiological Effects:
3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone can inhibit the growth of cancer cells, induce apoptosis, and selectively bind to copper ions. 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone has also been shown to have antioxidant properties, which may be important for its potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone is its unique chemical structure, which makes it an interesting target for synthesis and investigation. 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone has potential applications in the fields of medicinal chemistry and environmental monitoring. However, one of the limitations of 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone. One area of interest is in the development of 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone as an anti-cancer agent. Further studies are needed to determine the efficacy of 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone in vivo, and to investigate its mechanism of action. Another area of interest is in the development of 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone as a fluorescent probe for the detection of other metal ions. Finally, there is potential for the synthesis of derivatives of 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone with improved solubility and other properties that may be useful for scientific research.

Synthesis Methods

The synthesis of 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone involves the reaction of 3-bromobenzaldehyde with 3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbohydrazide in the presence of acetic acid. The reaction proceeds through a condensation reaction, resulting in the formation of 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone as a yellow solid. The yield of the synthesis is typically around 70-80%, and the purity can be improved through recrystallization.

Scientific Research Applications

3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone has been studied for its potential applications in scientific research. One of the main areas of interest is in the field of medicinal chemistry, where 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone has been investigated for its potential as an anti-cancer agent. 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone has been shown to inhibit the growth of cancer cells in vitro, and further studies are being conducted to determine its efficacy in vivo.
3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone has also been studied for its potential as a fluorescent probe for the detection of metal ions. 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone has been shown to selectively bind to copper ions, resulting in a fluorescent signal that can be detected using spectroscopic techniques. This property of 3-bromobenzaldehyde (3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)hydrazone has potential applications in the field of environmental monitoring and metal ion detection.